Cas no 1213962-59-4 ((2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol)

(2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol structure
1213962-59-4 structure
Product Name:(2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
CAS No:1213962-59-4
MF:C9H12FNO2
MW:185.195486068726
CID:5591428
PubChem ID:55278045
Update Time:2023-11-24

(2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-AMINO-2-(6-FLUORO-2-METHOXYPHENYL)ETHAN-1-OL
    • (2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
    • Benzeneethanol, β-amino-2-fluoro-6-methoxy-, (βS)-
    • 1213962-59-4
    • AKOS006330441
    • EN300-1854428
    • AKOS015928135
    • Inchi: 1S/C9H12FNO2/c1-13-8-4-2-3-6(10)9(8)7(11)5-12/h2-4,7,12H,5,11H2,1H3/t7-/m1/s1
    • InChI Key: FMKRZAPKYZMIJX-SSDOTTSWSA-N
    • SMILES: C(O)[C@@H](N)C1=C(F)C=CC=C1OC

Computed Properties

  • Exact Mass: 185.08520679g/mol
  • Monoisotopic Mass: 185.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 322.6±42.0 °C(Predicted)
  • pka: 12.34±0.10(Predicted)

(2S)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol Pricemore >>

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